Cas no 625119-52-0 (Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-)

Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro- structure
625119-52-0 structure
Product Name:Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-
CAS No:625119-52-0
MF:C9H10ClNO3
MW:215.633601665497
CID:1637966
PubChem ID:69756619
Update Time:2025-04-21

Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-5-ethoxy-3-methyl-2-nitro-
    • 625119-52-0
    • 1-chloro-5-ethoxy-3-methyl-2-nitrobenzene
    • DB-093012
    • WPBPLLZEYRPLLN-UHFFFAOYSA-N
    • SCHEMBL6370917
    • Inchi: 1S/C9H10ClNO3/c1-3-14-7-4-6(2)9(11(12)13)8(10)5-7/h4-5H,3H2,1-2H3
    • InChI Key: WPBPLLZEYRPLLN-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(C)=C1[N+](=O)[O-])OCC

Computed Properties

  • Exact Mass: 215.035
  • Monoisotopic Mass: 215.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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